
Aniline Phosphinate: A Synthetic Compound

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Aniline phosphinate

CAS No.: 82395-88-8

Cat. No.: S730027

Get Quote

The available information identifies aniline phosphinate as a man-made substance. The table below

summarizes its key characteristics:

Property Description

CAS Number 82395-88-8 [1] [2]

Molecular Formula C6H8NO2P [1]

IUPAC Name aniline; phosphenous acid [1]

Source Commercial chemical suppliers [1] [2]

Purity Available at 95% purity [2]

Intended Use "For research use only. Not for human or veterinary use." [1]

Melting Point 113-115 °C [2]

Its structure consists of an aniline component combined with a phosphinate group, and it is classified as a

mixture or salt [1]. Potential synthesis routes involve direct reactions between aniline and phosphorus-

containing acids like hypophosphorous acid (H3PO2) [1].
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The Contrast: Widespread Natural Phosphonates

While aniline phosphinate itself is not natural, a broader class of organophosphorus compounds—the

phosphonates—are produced by a wide variety of microbes [3] [4] [5].

Abundance and Role: Approximately 5% of sequenced bacterial genomes contain the genetic

machinery for phosphonate biosynthesis [3]. These molecules are important in the global phosphorus
cycle and often serve the producing organisms in roles such as scavenging scarce phosphorus or

as toxins in chemical warfare against competitors [3].
Common Natural Phosphonates: The most common natural phosphonate is 2-
aminoethylphosphonate (AEP), which is found in bacteria, protozoa, and mollusks [4] [5]. Other
notable examples include the antibiotic fosfomycin and the herbicide phosphinothricin [5].

Biosynthetic Pathway: The vast majority of biological phosphonates are derived from a universal
biosynthetic pathway [3] [5]. The key initial step is the rearrangement of phosphoenolpyruvate (PEP)

to phosphonopyruvate, catalyzed by the enzyme PEP mutase (PepM).

The following diagram illustrates the common early steps in microbial phosphonate biosynthesis and the

major branch points leading to different natural products.
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Known Natural Phosphonates
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Research Approaches for Natural Product Discovery

If your goal is to discover novel natural products, modern genomics provides powerful tools. The established

pathway for phosphonate biosynthesis means the presence of the pepM gene serves as a reliable molecular

marker [3] [5].

Researchers can analyze microbial genomes or environmental metagenomes for the pepM gene. By then

examining the "gene neighborhood"—the other genes located nearby—scientists can predict the type of

phosphonate molecule the pathway produces [3] [5]. This approach has revealed that a significant proportion
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(~13%) of these gene clusters do not match known pathways, strongly suggesting they produce novel

phosphonates [5].

In summary, while aniline phosphinate is a synthetic compound, the broader family of phosphonate

molecules represents a rich and underexplored reservoir of natural products with significant potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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